Cas no 1131614-73-7 (Methyl 3-iodo-4-morpholinobenzoate)

• Product Name: Methyl 3-iodo-4-morpholinobenzoate
• CAS No: 1131614-73-7
• MF: C₁₂H₁₄INO₃
• MW: 347.14893579483
• CID: 1030596
• PubChem ID: 44828989
• Update Time: 2025-04-20

Methyl 3-iodo-4-morpholinobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-4-morpholinobenzoate
• methyl 3-iodo-4-morpholin-4-ylbenzoate
• DB-060434
• AKOS015852011
• Methyl 3-iodo-4-(morpholin-4-yl)benzoate
• methyl 3-iodo-4-morpholino-benzoate
• SCHEMBL16869527
• A802915
• 1131614-73-7
• DTXSID20661076
• Methyl3-iodo-4-morpholinobenzoate

• Inchi： 1S/C12H14INO3/c1-16-12(15)9-2-3-11(10(13)8-9)14-4-6-17-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key： PKNNUCZHEQOFGI-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 347.002
• Monoisotopic Mass: 347.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 2.2